Cas no 1676074-22-8 (N-[(1-benzyl-1H-indol-3-yl)carbonyl]glycylglycine)

• Product Name: N-[(1-benzyl-1H-indol-3-yl)carbonyl]glycylglycine
• CAS No: 1676074-22-8
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 6281046
• PubChem ID: 91901537
• Update Time: 2025-05-19

N-[(1-benzyl-1H-indol-3-yl)carbonyl]glycylglycine Chemical and Physical Properties

Names and Identifiers

• AKOS025146269
• 2-[(2-{[(1-BENZYL-1H-INDOL-3-YL)CARBONYL]AMINO}ACETYL)AMINO]ACETIC ACID
• 2-[[2-[(1-benzylindole-3-carbonyl)amino]acetyl]amino]acetic acid
• N-[(1-benzyl-1H-indol-3-yl)carbonyl]glycylglycine
• 1676074-22-8
• EiM08-37654

• Inchi： 1S/C20H19N3O4/c24-18(21-11-19(25)26)10-22-20(27)16-13-23(12-14-6-2-1-3-7-14)17-9-5-4-8-15(16)17/h1-9,13H,10-12H2,(H,21,24)(H,22,27)(H,25,26)
• InChI Key： JHMBLTHNSZBXFJ-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(CC2C=CC=CC=2)C2C=CC=CC=21)NCC(NCC(=O)O)=O

Computed Properties

• Exact Mass: 365.13755610g/mol
• Monoisotopic Mass: 365.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-[(1-benzyl-1H-indol-3-yl)carbonyl]glycylglycine

N-[(1-Benzyl-1H-Indol-3-Yl)Carbonyl]Glycylglycine: A Comprehensive Overview

The compound N-[(1-benzyl-1H-indol-3-yl)carbonyl]glycylglycine (CAS No. 1676074-22-8) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical and biochemical research. This compound is a derivative of indole, a heterocyclic aromatic compound, and is characterized by its unique structure that combines indole, benzyl, and glycine moieties. The molecule's structure not only imparts it with interesting chemical properties but also positions it as a promising candidate for drug development and other advanced applications.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry due to their diverse biological activities. The benzyl group attached to the indole ring in this compound adds further complexity and functionality, enhancing its potential for interaction with biological targets. The presence of the glycine moiety introduces hydrophilic properties, which could be advantageous in improving the compound's solubility and bioavailability.

One of the most exciting aspects of N-[(1-benzyl-1H-indol-3-yl)carbonyl]glycylglycine is its ability to modulate cellular signaling pathways. Research has shown that this compound exhibits significant activity in inhibiting certain enzymes and receptors, making it a valuable tool in the study of disease mechanisms. For instance, recent findings suggest that this compound may play a role in modulating the activity of kinases involved in cancer progression, thereby offering potential therapeutic benefits.

The synthesis of N-[(1-benzyl-1H-indol-3-yl)carbonyl]glycylglycine involves a multi-step process that combines organic synthesis techniques with peptide chemistry. The key steps include the preparation of the indole derivative, followed by coupling reactions to introduce the glycine moiety. These reactions are optimized to ensure high yields and purity, which are critical for subsequent biological testing.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been used as a lead compound for drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to interact with specific biological targets makes it a valuable tool for studying molecular mechanisms and developing new therapeutic strategies.

Furthermore, N-[(1-benzyl-1H-indol-3-yl)carbonyl]glycylglycine has been utilized in biochemical assays to study enzyme kinetics and receptor binding. Its unique structure allows for precise modulation of these interactions, providing researchers with a powerful tool for understanding complex biological systems.

Looking ahead, ongoing research is focused on optimizing the properties of this compound to enhance its therapeutic potential. This includes modifying its structure to improve pharmacokinetics and reduce off-target effects. Collaborative efforts between chemists and biologists are expected to yield new insights into its mechanisms of action and pave the way for clinical applications.

In conclusion, N-[(1-benzyl-1H-indol-3-Yl)Carbonyl]Glycylglycine (CAS No. 1676074-22-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure, combined with its diverse biological activities, positions it as a valuable asset in the quest for novel therapeutic agents.